Cas no 955-36-2 (4-Butoxy-3-chloro-5-methoxybenzoic Acid)

4-Butoxy-3-chloro-5-methoxybenzoic Acid structure
955-36-2 structure
Product Name:4-Butoxy-3-chloro-5-methoxybenzoic Acid
CAS No:955-36-2
MF:C12H15ClO4
MW:258.698103189468
CID:874181
PubChem ID:1817881
Update Time:2025-09-24

4-Butoxy-3-chloro-5-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-butoxy-3-chloro-5-methoxybenzoic acid
    • AKOS000313156
    • SR-01000283343-1
    • CS-0230182
    • 955-36-2
    • AN-465/42886312
    • EN300-10264
    • Z57000571
    • SR-01000283343
    • MFCD05740306
    • DTXSID90365291
    • 4-Butoxy-3-chloro-5-methoxybenzoic Acid
    • Inchi: 1S/C12H15ClO4/c1-3-4-5-17-11-9(13)6-8(12(14)15)7-10(11)16-2/h6-7H,3-5H2,1-2H3,(H,14,15)
    • InChI Key: GEFFQWTVLBEQKZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=CC(=C1OCCCC)OC

Computed Properties

  • Exact Mass: 258.066
  • Monoisotopic Mass: 258.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Boiling Point: 367.7°Cat760mmHg
  • Flash Point: 367.7°Cat760mmHg

4-Butoxy-3-chloro-5-methoxybenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B816100-50mg
4-Butoxy-3-chloro-5-methoxybenzoic Acid
955-36-2
50mg
$ 50.00 2022-06-06
TRC
B816100-100mg
4-Butoxy-3-chloro-5-methoxybenzoic Acid
955-36-2
100mg
$ 95.00 2022-06-06
TRC
B816100-500mg
4-Butoxy-3-chloro-5-methoxybenzoic Acid
955-36-2
500mg
$ 320.00 2022-06-06
Enamine
EN300-10264-0.05g
4-butoxy-3-chloro-5-methoxybenzoic acid
955-36-2 95%
0.05g
$42.0 2023-10-28
Enamine
EN300-10264-0.1g
4-butoxy-3-chloro-5-methoxybenzoic acid
955-36-2 95%
0.1g
$66.0 2023-10-28
Enamine
EN300-10264-0.25g
4-butoxy-3-chloro-5-methoxybenzoic acid
955-36-2 95%
0.25g
$92.0 2023-10-28
Enamine
EN300-10264-0.5g
4-butoxy-3-chloro-5-methoxybenzoic acid
955-36-2 95%
0.5g
$175.0 2023-10-28
Enamine
EN300-10264-1.0g
4-butoxy-3-chloro-5-methoxybenzoic acid
955-36-2 95%
1.0g
$256.0 2023-02-09
Enamine
EN300-10264-2.5g
4-butoxy-3-chloro-5-methoxybenzoic acid
955-36-2 95%
2.5g
$503.0 2023-10-28
Enamine
EN300-10264-5.0g
4-butoxy-3-chloro-5-methoxybenzoic acid
955-36-2 95%
5.0g
$743.0 2023-02-09
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd